Gamma-sultones are a class of chemical compounds characterized by the presence of a gamma-lactone ring structure, which consists of four carbon atoms and one oxygen atom forming a cyclic ester. These compounds exhibit unique reactivity due to the strained nature of their five-membered ring. They find applications in various fields including polymer chemistry, where they serve as crosslinking agents; pharmaceuticals, acting as precursors for drug synthesis; and in materials science, where their properties can be tailored for specific uses such as coatings or adhesives. Gamma-sultones possess good thermal stability and are often used to improve the mechanical properties of polymers. In pharmaceutical research, they can undergo structural modifications to develop novel drugs with improved pharmacological activities. Their versatility allows them to be utilized in both synthetic chemistry and natural product derivatization, making them valuable tools for researchers in multiple disciplines.